Cas no 104419-07-0 (Pentanoic acid, 3-[(3,5-dinitrobenzoyl)amino]-4-methyl-, octyl ester, (R)-)

Pentanoic acid, 3-[(3,5-dinitrobenzoyl)amino]-4-methyl-, octyl ester, (R)- structure
104419-07-0 structure
Product name:Pentanoic acid, 3-[(3,5-dinitrobenzoyl)amino]-4-methyl-, octyl ester, (R)-
CAS No:104419-07-0
MF:C21H31N3O7
MW:437.486746072769
CID:1143086

Pentanoic acid, 3-[(3,5-dinitrobenzoyl)amino]-4-methyl-, octyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 3-[(3,5-dinitrobenzoyl)amino]-4-methyl-, octyl ester, (R)-
    • Pentanoic acid, 3-[(3,5-dinitrobenzoyl)amino]-4-methyl-, octyl ester, (R)- (9CI)
    • Inchi: 1S/C21H31N3O7/c1-4-5-6-7-8-9-10-31-20(25)14-19(15(2)3)22-21(26)16-11-17(23(27)28)13-18(12-16)24(29)30/h11-13,15,19H,4-10,14H2,1-3H3,(H,22,26)/t19-/m1/s1
    • InChI Key: VYYQRKZUNXRQRG-LJQANCHMSA-N
    • SMILES: C(OCCCCCCCC)(=O)C[C@@H](NC(=O)C1=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C1)C(C)C

Computed Properties

  • Exact Mass: 437.21633

Experimental Properties

  • Density: 1.175±0.06 g/cm3(Predicted)
  • Boiling Point: 552.2±50.0 °C(Predicted)
  • PSA: 141.68
  • pka: 12.16±0.46(Predicted)

Recommend Articles

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.